Cas no 60557-18-8 (4-Chloro-2-p-tolyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine)
60557-18-8 structure
Product Name:4-Chloro-2-p-tolyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine
CAS No:60557-18-8
MF:C17H15ClN2S
MW:314.832401514053
CID:3082461
PubChem ID:12291618
Update Time:2025-04-21
4-Chloro-2-p-tolyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-2-p-tolyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine
- 60557-18-8
- AKOS000678505
-
- MDL: MFCD08898838
- Inchi: 1S/C17H15ClN2S/c1-10-6-8-11(9-7-10)16-19-15(18)14-12-4-2-3-5-13(12)21-17(14)20-16/h6-9H,2-5H2,1H3
- InChI Key: LOCNUICGJFZFJW-UHFFFAOYSA-N
- SMILES: ClC1=C2C(=NC(C3C=CC(C)=CC=3)=N1)SC1CCCCC=12
Computed Properties
- Exact Mass: 314.0644474Da
- Monoisotopic Mass: 314.0644474Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 54Ų
4-Chloro-2-p-tolyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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